Cas no 380468-48-4 (Tricetin 3'-methyl ether 7-glucuronide)

• Product Name: Tricetin 3'-methyl ether 7-glucuronide
• CAS No: 380468-48-4
• MF: C₂₂H₂₀O₁₃
• MW: 492.386407852173
• CID: 6767071
• Update Time: 2024-03-03

Tricetin 3'-methyl ether 7-glucuronide Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dihydroxy-5-methoxyphenyl)-5-hydroxy-4-oxo-4H-1-benzopyran-7-yl beta-D-glucopyranosiduronic acid
• Tricetin 3'-methyl ether 7-glucuronide

• Inchi： 1S/C22H20O13/c1-32-14-3-7(2-11(25)16(14)26)12-6-10(24)15-9(23)4-8(5-13(15)34-12)33-22-19(29)17(27)18(28)20(35-22)21(30)31/h2-6,17-20,22-23,25-29H,1H3,(H,30,31)/t17-,18-,19-,20-,22+/m0/s1
• InChI Key： VIYRBNJECSXYSN-SPNOPHAYSA-N
• SMILES： C1C(O)=C(O)C(OC)=CC=1C1=CC(=O)C2C(O)=CC(O[C@@H]3O[C@H](C(O)=O)[C@@H](O)[C@H](O)[C@@H]3O)=CC=2O1

Computed Properties

• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 35
• XLogP3: 0.309

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-7-O-glucuronides